Cas no 113048-69-4 (2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-)

• Product name: 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-
• CAS No: 113048-69-4
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD09260892
• CID: 1201013
• PubChem ID: 19773124

2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-
• (E)-3-(3-trifluoromethylphenyl)prop-2-en-1-ol
• 113048-69-4
• (E)-3-(3-(Trifluoromethyl)phenyl)prop-2-en-1-ol
• 3-[3-(trifluoromethyl)phenyl]-2-propen-1-ol
• AC8150
• CS-0232324
• (E)-3-[3-(Trifluoromethyl)phenyl]-2-propen-1-ol
• (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propen-1-ol
• E-3-trifluoromethylcinnamyl alcohol
• SCHEMBL80956
• CS-0356726
• (E)-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol
• 3-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol
• 64189-17-9
• EN300-126876
• DTXSID901238211
• 3-(3-Trifluoromethyl-phenyl)-prop-2-en-1-ol

• MDL： MFCD09260892
• Inchi： InChI=1S/C10H9F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1-5,7,14H,6H2/b4-2+
• InChI Key： YDNLMIBCGPTFIK-DUXPYHPUSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C=CCO

Computed Properties

• Exact Mass: 202.06057
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-

Comprehensive Overview of 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- (CAS No. 113048-69-4)

The compound 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-, identified by its CAS No. 113048-69-4, is a specialized organic molecule with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique structure, featuring a trifluoromethylphenyl group and an E-configured propenol moiety, makes it a valuable intermediate in modern chemical research. This article delves into its properties, synthesis, and relevance in contemporary scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions regarding 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- revolves around its synthetic pathways. The compound is typically synthesized via cross-coupling reactions, such as the Heck reaction, which introduces the propenol group to the trifluoromethylphenyl backbone. Recent advancements in green chemistry have also explored catalytic methods to reduce energy consumption and waste, aligning with global sustainability goals. Researchers frequently inquire about its stereoselectivity, as the (2E)-configuration is critical for its biological activity in drug development.

In the context of pharmaceutical applications, CAS No. 113048-69-4 has garnered attention for its role in designing small-molecule inhibitors. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a preferred scaffold for targeting enzymes and receptors. Discussions on platforms like ResearchGate often highlight its potential in cancer therapeutics and anti-inflammatory agents, addressing the growing demand for precision medicine solutions. The compound’s structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums.

From an agrochemical perspective, 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- is explored for its utility in developing next-generation pesticides. The trifluoromethylphenyl moiety contributes to improved pest resistance management, a pressing concern in agriculture due to climate change. Searches for eco-friendly crop protection often lead to studies involving this compound, as it offers a balance between efficacy and environmental safety.

The material science community values CAS No. 113048-69-4 for its role in polymeric materials and liquid crystals. Its ability to modify thermal stability and optical properties is frequently cited in patents and academic papers. With the rise of flexible electronics and OLED technologies, researchers are investigating its derivatives for high-performance coatings and display materials.

Analytical characterization of 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for verifying purity and configuration, as impurities can significantly impact its performance in end-use applications. Online forums often feature debates on optimized analytical protocols, reflecting the compound’s complexity.

In summary, 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)- (CAS No. 113048-69-4) is a multifaceted compound bridging diverse scientific disciplines. Its relevance in drug discovery, sustainable agriculture, and advanced materials ensures continued interest from academia and industry. By addressing trending queries and integrating SEO-friendly keywords, this overview aims to serve as a authoritative resource for stakeholders navigating its applications.